Cas no 1246816-51-2 (Metazachlor-d6)

• Product Name: Metazachlor-d6
• CAS No: 1246816-51-2
• MF: C₁₄H₁₆ClN₃O
• MW: 283.786312103271
• CID: 4554426
• PubChem ID: 71749976
• Update Time: 2025-08-04

Metazachlor-d6 Chemical and Physical Properties

Names and Identifiers

• Metazachlor-d6
• N-[2,6-bis(trideuteriomethyl)phenyl]-2-chloro-N-(pyrazol-1-ylmethyl)acetamide
• D6-Metazachlor
• N-[2,6-Bis(trideuteriomethyl)phenyl]-2-chloro-N-(pyrazol-1-ylmethyl)acetamide; Metazachlor D6 (Dimethyl D6)
• 1246816-51-2

• Inchi： 1S/C14H16ClN3O/c1-11-5-3-6-12(2)14(11)18(13(19)9-15)10-17-8-4-7-16-17/h3-8H,9-10H2,1-2H3/i1D3,2D3
• InChI Key： STEPQTYSZVCJPV-WFGJKAKNSA-N
• SMILES： C(N(C1=C(C([2H])([2H])[2H])C=CC=C1C([2H])([2H])[2H])CN1C=CC=N1)(=O)CCl

Computed Properties

• Exact Mass: 283.1358503g/mol
• Monoisotopic Mass: 283.1358503g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.1Ų

Additional information on Metazachlor-d6

Recent Advances in the Study of Metazachlor-d6 and Related Compounds (CAS: 1246816-51-2)

Metazachlor-d6, a deuterium-labeled analog of the herbicide metazachlor (CAS: 67129-08-2), has gained significant attention in recent years due to its applications in environmental monitoring, metabolic studies, and analytical chemistry. The compound (CAS: 1246816-51-2) serves as an internal standard for the quantification of metazachlor residues in complex matrices, leveraging the advantages of stable isotope labeling for improved accuracy and precision in mass spectrometry-based analyses.

A 2023 study published in Journal of Agricultural and Food Chemistry demonstrated the utility of Metazachlor-d6 in tracing the environmental fate of metazachlor in soil-water systems. Researchers employed ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) to monitor degradation pathways, revealing novel metabolites that were previously undetectable without isotopic labeling. The study highlighted the compound's stability under varying pH conditions, making it indispensable for long-term environmental monitoring.

In the field of human toxicology, a breakthrough was reported in Chemical Research in Toxicology (2024) where Metazachlor-d6 enabled the identification of glutathione conjugates in hepatic microsomes. This discovery provided mechanistic insights into the detoxification pathways of metazachlor, with potential implications for understanding species-specific metabolic differences. The deuterium labeling allowed for clear distinction between endogenous compounds and analyte-derived metabolites in complex biological samples.

Recent analytical method developments have capitalized on the properties of 1246816-51-2 to achieve detection limits below 0.1 ng/mL in plant tissues, as documented in a 2024 Analytical and Bioanalytical Chemistry publication. The method validation data showed exceptional recovery rates (98-102%) across multiple matrices, establishing Metazachlor-d6 as the gold standard for regulatory compliance testing in the EU and North America.

Ongoing research (Q2 2024) at several European institutions is exploring the use of Metazachlor-d6 in stable isotope probing (SIP) techniques to study microbial degradation in agricultural soils. Preliminary results suggest that the deuterium labeling pattern remains intact during biotic transformations, offering new possibilities for tracking biodegradation pathways at the molecular level.

The synthesis and commercialization of 1246816-51-2 have seen significant improvements, with recent patents disclosing more efficient deuteration methods that reduce production costs by approximately 40% while maintaining isotopic purity >99.5%. These advancements are expected to increase accessibility for research laboratories and facilitate larger-scale environmental studies.

Future directions for Metazachlor-d6 applications include its potential use as a tracer in groundwater studies and its incorporation into multi-residue analytical methods for comprehensive pesticide screening. The unique properties of this deuterated compound continue to make it an invaluable tool across multiple scientific disciplines within chemical and biological research.